Cas no 5930-62-1 (Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI))

• Product Name: Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI)
• CAS No: 5930-62-1
• MF: C₂₃H₂₇N₃O₅S
• MW: 457.542584657669
• CID: 381511
• PubChem ID: 2877093
• Update Time: 2025-04-19

Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Hypofluorous acid,1,1,2,2,3,3-hexafluoro-1,3-propanediyl ester (9CI)
• ethyl 2-[(5-nitro-2-piperidin-1-ylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-[[5-nitro-2-(1-piperidinyl)benzoyl]amino]-, ethyl ester
• Ethyl 2-{[5-nitro-2-(piperidin-1-yl)benzoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Oprea1_425442
• SR-01000451435
• ETHYL 2-[5-NITRO-2-(PIPERIDIN-1-YL)BENZAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• 5930-62-1
• SR-01000451435-1
• DTXSID80386955
• ethyl 2-{[5-nitro-2-(1-piperidinyl)benzoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS001623929

• Inchi： 1S/C23H27N3O5S/c1-2-31-23(28)20-16-8-4-5-9-19(16)32-22(20)24-21(27)17-14-15(26(29)30)10-11-18(17)25-12-6-3-7-13-25/h10-11,14H,2-9,12-13H2,1H3,(H,24,27)
• InChI Key： KZBJECUMTUFBKR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2)NC(C1=CC(=CC=C1N1CCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 457.16731
• Monoisotopic Mass: 457.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 605°C at 760 mmHg
• Flash Point: 319.7°C
• Refractive Index: 1.64
• PSA: 101.78